Cas no 1375064-64-4 (Methyl 5-(2-Pyridyl)isoxazole-3-carboxylate)

Methyl 5-(2-Pyridyl)isoxazole-3-carboxylate is a heterocyclic compound featuring both pyridine and isoxazole moieties, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its structure allows for further functionalization, enabling applications in the development of bioactive molecules, particularly in medicinal chemistry. The ester group at the 3-position provides a reactive handle for derivatization, while the pyridyl substituent enhances coordination properties, useful in ligand design. This compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined reactivity profile makes it valuable for constructing complex molecular architectures, particularly in the synthesis of potential drug candidates or agrochemicals.

Methyl 5-(2-Pyridyl)isoxazole-3-carboxylate structure

1375064-64-4 structure

Product Name:Methyl 5-(2-Pyridyl)isoxazole-3-carboxylate

CAS No:1375064-64-4

MF:C₁₀H₈N₂O₃

MW:204.18212223053

MDL:MFCD22192334

CID:1056721

Update Time:2025-05-26

Methyl 5-(2-Pyridyl)isoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-(2-Pyridyl)isoxazole-3-carboxylate
- Methyl 5-(pyridin-2-yl)isoxazole-3-carboxylate
- 7089AJ
- SY015176
- Methyl5-(2-Pyridyl)isoxazole-3-carboxylate
- methyl 5-pyridin-2-yl-1,2-oxazole-3-carboxylate
- MDL： MFCD22192334
- Inchi： 1S/C10H8N2O3/c1-14-10(13)8-6-9(15-12-8)7-4-2-3-5-11-7/h2-6H,1H3
- InChI Key： NWHVLEYEGZPCMN-UHFFFAOYSA-N
- SMILES： O1C(=CC(C(=O)OC)=N1)C1C=CC=CN=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 235
Topological Polar Surface Area: 65.2

Methyl 5-(2-Pyridyl)isoxazole-3-carboxylate Pricemore >>

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Alichem	A029191406-5g	Methyl 5-(pyridin-2-yl)isoxazole-3-carboxylate	1375064-64-4	95%	5g	611.10 USD	2021-06-01
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M93990-1g	Methyl 5-(pyridin-2-yl)isoxazole-3-carboxylate	1375064-64-4	95%	1g	￥1519.0	2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M93990-5g	Methyl 5-(pyridin-2-yl)isoxazole-3-carboxylate	1375064-64-4	95%	5g	￥3899.0	2022-04-27
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abcr	AB451575-250 mg	Methyl 5-(2-pyridyl)isoxazole-3-carboxylate; .	1375064-64-4		250mg	€145.90	2023-06-15